Cas no 2411307-29-2 (2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide)

• Product Name: 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide
• CAS No: 2411307-29-2
• MF: C₁₄H₁₅Cl₂N₃O₂
• MW: 328.193801164627
• CID: 5355277
• PubChem ID: 154879633
• Update Time: 2025-10-19

2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837186632
• 2-chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide
• 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide

• Inchi： 1S/C14H15Cl2N3O2/c1-18-8-10(7-17-18)9-19(14(20)6-15)11-3-4-12(16)13(5-11)21-2/h3-5,7-8H,6,9H2,1-2H3
• InChI Key： DGJYGMICMFOSKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)N(C(CCl)=O)CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4

Additional information on 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide

2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide: A Comprehensive Overview

The compound 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide (CAS No. 2411307-29-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates several functional groups, including a chlorinated aromatic ring, a methoxy group, and a pyrazole moiety, all of which contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of chlorinated aromatic compounds in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the methoxy group in the aromatic ring further enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological applications. Additionally, the pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its ability to act as a hydrogen bond donor or acceptor, thereby influencing the molecule's interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as a lead compound in drug discovery. Researchers have been exploring its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in conditions like arthritis, asthma, and cardiovascular diseases. Preliminary findings suggest that 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide exhibits selective inhibition of these enzymes, potentially offering a novel therapeutic approach for managing chronic inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the aromatic ring with precise substitution patterns and the subsequent coupling reactions to introduce the pyrazole moiety. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

In terms of pharmacokinetics, studies have shown that 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide has favorable absorption properties when administered orally. Its bioavailability is enhanced by the presence of the methoxy group, which reduces first-pass metabolism in the liver. However, further research is needed to evaluate its distribution, metabolism, and excretion profiles in vivo to fully understand its pharmacokinetic behavior.

Another area of interest is the compound's potential as an anticancer agent. Recent in vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. The mechanism involves modulation of pro-apoptotic proteins like Bax and Bid, leading to mitochondrial dysfunction and subsequent cell death. These findings underscore its potential as a novel chemotherapeutic agent with minimal toxicity to normal cells.

Moreover, computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. The chlorine atoms on the aromatic ring contribute significantly to van der Waals interactions, while the pyrazole moiety forms hydrogen bonds with critical residues on the protein surface. These interactions are crucial for stabilizing the molecule-target complex and enhancing its biological activity.

In conclusion, 2-Chloro-N-(4-chloro-3-methoxyphenyl)-N-[(1-methylpyrazol-4-yl)methyl]acetamide (CAS No. 2411307-29-2) represents a promising lead compound with diverse applications in drug discovery and development. Its unique chemical structure, combined with favorable pharmacokinetic properties and potent biological activities, positions it as a valuable tool for addressing unmet medical needs in inflammation and oncology. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its translation into clinical practice.